Cas no 1256345-44-4 ((3-Isopropoxy-5-(trifluoromethyl)phenyl)boronic acid)

• Product Name: (3-Isopropoxy-5-(trifluoromethyl)phenyl)boronic acid
• CAS No: 1256345-44-4
• MF: C₁₀H₁₂BF₃O₃
• MW: 248.006693840027
• MDL: MFCD16660265
• CID: 828254
• PubChem ID: 53216259
• Update Time: 2025-06-08

(3-Isopropoxy-5-(trifluoromethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Isopropoxy-5-(trifluoromethyl)phenyl)boronic acid
• (3-Isopropoxy-5-(trifluoromethyl)-phenyl)boronic acid
• Boronic acid, B-[3-(1-methylethoxy)-5-(trifluoromethyl)phenyl]-
• AKOS015838533
• 1256345-44-4
• DTXSID40681514
• CS-0174522
• [3-(propan-2-yloxy)-5-(trifluoromethyl)phenyl]boronic acid
• DB-366521
• [3-propan-2-yloxy-5-(trifluoromethyl)phenyl]boronic acid
• MFCD16660265
• BPKZAAHUIMXNLY-UHFFFAOYSA-N
• E91214
• 3-ISOPROPOXY-5-(TRIFLUOROMETHYL)PHENYLBORONIC ACID
• {3-[(Propan-2-yl)oxy]-5-(trifluoromethyl)phenyl}boronic acid
• 3-ISOPROPOXY-5-TRIFLUOROMETHYLPHENYLBORONIC ACID
• (3-Isopropoxy-5-(trifluoromethyl)phenyl)boronicacid
• BS-19714

• MDL： MFCD16660265
• Inchi： 1S/C10H12BF3O3/c1-6(2)17-9-4-7(10(12,13)14)3-8(5-9)11(15)16/h3-6,15-16H,1-2H3
• InChI Key： BPKZAAHUIMXNLY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(B(O)O)=CC(=C1)OC(C)C)(F)F

Computed Properties

• Exact Mass: 248.08300
• Monoisotopic Mass: 248.0831589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 1.17240

Additional information on (3-Isopropoxy-5-(trifluoromethyl)phenyl)boronic acid

Introduction to (3-Isopropoxy-5-(trifluoromethyl)phenyl)boronic Acid (CAS No. 1256345-44-4)

(3-Isopropoxy-5-(trifluoromethyl)phenyl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and chemical properties. This compound, identified by the CAS number 1256345-44-4, features a phenyl ring substituted with both an isopropoxy group and a trifluoromethyl group, making it a versatile intermediate in organic synthesis. The presence of these functional groups imparts distinct reactivity and stability, which are highly valuable in various applications, particularly in the development of novel drugs and advanced materials.

The isopropoxy moiety in the molecule enhances its solubility in polar organic solvents, facilitating its use in synthetic protocols that require precise control over reaction conditions. This property is particularly beneficial in pharmaceutical synthesis, where compatibility with a wide range of reagents and catalysts is crucial. Additionally, the trifluoromethyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This modification is often employed to improve metabolic stability and binding affinity in drug candidates.

In recent years, there has been a growing interest in boronic acid derivatives due to their role as key intermediates in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in constructing complex organic molecules, including biologically active compounds. The boronic acid functional group in (3-isopropoxy-5-(trifluoromethyl)phenyl)boronic acid serves as an effective coupling partner, enabling the formation of carbon-carbon bonds under mild conditions. This makes it an invaluable tool for medicinal chemists seeking to develop new therapeutic agents.

One of the most compelling applications of this compound is in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, recent studies have demonstrated its utility in generating novel kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The combination of the isopropoxy and trifluoromethyl groups allows for fine-tuning of the molecule's interactions with biological targets, enhancing both potency and selectivity.

The pharmaceutical industry has also explored the use of this compound in developing treatments for neurological disorders. Researchers have leveraged its structural features to create molecules that can cross the blood-brain barrier more effectively. The electron-deficient nature of the trifluoromethyl group, coupled with the lipophilic properties imparted by the isopropoxy moiety, makes it an attractive scaffold for designing neuroactive compounds.

Beyond pharmaceuticals, (3-isopropoxy-5-(trifluoromethyl)phenyl)boronic acid finds applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo cross-coupling reactions under mild conditions makes it suitable for creating high-performance materials with tailored properties. For example, researchers have utilized this compound to synthesize polymers with enhanced thermal stability and mechanical strength.

The synthesis of this compound typically involves multi-step organic transformations, starting from commercially available precursors. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to construct the desired molecular framework efficiently. The precision required in these synthetic steps underscores the importance of high-purity reagents like this boronic acid derivative.

In conclusion, (3-isopropoxy-5-(trifluoromethyl)phenyl)boronic acid (CAS No. 1256345-44-4) is a multifaceted compound with broad utility across pharmaceuticals and materials science. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop innovative solutions for complex challenges. As research continues to uncover new applications for boronic acid derivatives, this compound is poised to remain at the forefront of scientific discovery.